Cas no 290-42-6 (1,2,3,4-Tetrazine)

• Product Name: 1,2,3,4-Tetrazine
• CAS No: 290-42-6
• MF: C₂H₂N₄
• MW: 82.0640788078308
• CID: 238113
• PubChem ID: 12443366
• Update Time: 2025-04-19

1,2,3,4-Tetrazine Chemical and Physical Properties

Names and Identifiers

• 1,2,3,4-Tetrazine
• tetrazine
• CHEBI:39322
• 290-42-6
• Q27119813
• DPOPAJRDYZGTIR-UHFFFAOYSA-N
• DTXSID00498463

• Inchi： 1S/C2H2N4/c1-2-4-6-5-3-1/h1-2H
• InChI Key： DPOPAJRDYZGTIR-UHFFFAOYSA-N
• SMILES： N1C=CN=NN=1

Computed Properties

• Exact Mass: 82.02806
• Monoisotopic Mass: 82.027946081g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 6
• Rotatable Bond Count: 0
• Complexity: 30.5
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: -1.2
• Topological Polar Surface Area: 51.6Ų

Experimental Properties

• PSA: 51.56